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Compound of Interest

Compound Name: L-167307

Cat. No.: B1673703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of L-167307, a potent p38 kinase inhibitor. The information is compiled from various

sources to aid in further research and development of this compound.

Core Physicochemical Data
L-167307, with the chemical formula C₂₂H₁₇FN₂OS and a molecular weight of 392.45 g/mol , is

a solid powder at room temperature. While experimentally determined physicochemical

parameters are not widely published, predicted values provide a useful baseline for

understanding its behavior in various environments.
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Property Value Source

Molecular Formula C₂₂H₁₇FN₂OS Public Databases

Molecular Weight 392.45 g/mol Calculated

CAS Number 188352-45-6 Chemical Abstracts Service

Physical State Solid Powder Supplier Data

Boiling Point 567.4 ± 50.0 °C Predicted[1]

Density 1.38 ± 0.1 g/cm³ Predicted[1]

pKa 14.86 ± 0.50 Predicted[1]

Solubility

Information not available in

quantitative terms. General

descriptors suggest solubility in

organic solvents.

Inferred

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of L-
167307 are not available in the public domain. However, standard methodologies for small

molecule inhibitors would be employed.

Melting Point Determination
A standard method for determining the melting point of a solid powder like L-167307 is the

capillary melting point method.

Workflow for Melting Point Determination:

Sample Preparation
(Fine powder in capillary tube)

Instrument Setup
(Melting point apparatus)

Heating
(Slow, controlled ramp rate)

Observation
(Record start and end of melting)

Data Analysis
(Report melting range)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Solubility Assessment
To determine the solubility of L-167307 in various solvents, a common method is the shake-

flask method.

Workflow for Solubility Assessment:

Excess solid added to solvent Equilibration
(Shaking at constant temperature)

Phase Separation
(Centrifugation or filtration)

Concentration Measurement
(e.g., HPLC, UV-Vis)

Solubility Calculation
(mg/mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for Solubility Assessment.

pKa Determination
The pKa of a compound containing a pyridine moiety, such as L-167307, can be determined

using potentiometric titration or UV-Vis spectroscopy.

Workflow for pKa Determination (Potentiometric Titration):

Dissolve compound in solvent Titration with acid or base Monitor pH change Plot titration curve
(pH vs. titrant volume)

Determine pKa
(Half-equivalence point)

Click to download full resolution via product page

Caption: Workflow for pKa Determination.

Biological Context: p38 Kinase Signaling Pathway
L-167307 is an inhibitor of p38 mitogen-activated protein kinase (MAPK). The p38 MAPK

signaling pathway is a crucial cascade involved in cellular responses to stress, inflammation,

and other external stimuli. Understanding this pathway is essential for contextualizing the

mechanism of action of L-167307.

p38 MAPK Signaling Pathway:
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Caption: p38 MAPK Signaling Pathway and the inhibitory action of L-167307.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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